Cas no 154341-97-6 (2,8-Thianthrenedicarboxylic Acid, >90%(contain ~5% 2,7-isomer))

• Product Name: 2,8-Thianthrenedicarboxylic Acid, >90%(contain ~5% 2,7-isomer)
• CAS No: 154341-97-6
• MF: C₁₄H₈O₄S₂
• MW: 304.340921401978
• CID: 1061505
• PubChem ID: 70666299
• Update Time: 2025-04-20

2,8-Thianthrenedicarboxylic Acid, >90%(contain ~5% 2,7-isomer) Chemical and Physical Properties

Names and Identifiers

• 2,8-Thianthrenedicar
• 2,8-Thianthrenedicarboxylic Acid
• thianthrene-2,8-dicarboxylic acid
• 2,8-Thianthrenedicarboxylic Acid, >90%(contain ~5% 2,7-isomer)
• (contain ~5% 2,7-isomer)'
• 2,8-Thianthrenedicarboxylic Acid, >90per cent(contain ~5per cent 2,7-isomer)
• SCHEMBL12106079
• DTXSID50742620
• DB-239589
• starbld0005847
• 154341-97-6
• 2,8-Thianthrenedicarboxylic Acid (contain ~5% 2,7-isoMer)

• Inchi： 1S/C14H8O4S2/c15-13(16)7-1-3-9-11(5-7)20-12-6-8(14(17)18)2-4-10(12)19-9/h1-6H,(H,15,16)(H,17,18)
• InChI Key： DYCPNPRIPIZPCJ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)O)C=CC=2SC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 303.98600
• Monoisotopic Mass: 303.98640108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: >300°C (dec.)
• Boiling Point: 569.4±50.0 °C at 760 mmHg
• Flash Point: 298.1±30.1 °C
• Solubility: Aqueous Base (Slightly), DMSO (Slightly)
• PSA: 125.20000
• LogP: 3.69880
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2,8-Thianthrenedicarboxylic Acid, >90%(contain ~5% 2,7-isomer) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins Thianthrenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins 1,4-benzodithiins Thianthrenes